Cas no 1807174-37-3 (2-Chloro-3-fluoro-6-(fluoromethyl)toluene)

• Product Name: 2-Chloro-3-fluoro-6-(fluoromethyl)toluene
• CAS No: 1807174-37-3
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• CID: 5003477
• Update Time: 2025-06-11

2-Chloro-3-fluoro-6-(fluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-6-(fluoromethyl)toluene

• Inchi： 1S/C8H7ClF2/c1-5-6(4-10)2-3-7(11)8(5)9/h2-3H,4H2,1H3
• InChI Key： MDFYWTLOWITESC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CF)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-3-fluoro-6-(fluoromethyl)toluene

Recent Advances in the Application of 2-Chloro-3-fluoro-6-(fluoromethyl)toluene (CAS: 1807174-37-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-3-fluoro-6-(fluoromethyl)toluene (CAS: 1807174-37-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This halogenated toluene derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory diseases. Recent studies have highlighted its role in the development of novel kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs), underscoring its potential in addressing unmet medical needs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 2-Chloro-3-fluoro-6-(fluoromethyl)toluene in inhibiting aberrant protein aggregation, a hallmark of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's pharmacokinetic properties, achieving enhanced blood-brain barrier penetration and reduced off-target effects. These findings open new avenues for the development of therapeutics targeting protein misfolding diseases.

In the realm of anti-inflammatory drug development, recent patent filings (WO2023056789) have disclosed novel applications of 1807174-37-3 derivatives as potent inhibitors of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). The unique fluoromethyl substitution pattern of this compound confers improved metabolic stability compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs), while maintaining high selectivity for inflammatory pathways. Clinical trials are currently underway to evaluate the safety and efficacy of these derivatives in rheumatoid arthritis and other chronic inflammatory conditions.

From a synthetic chemistry perspective, advancements in late-stage fluorination techniques have significantly improved the scalability of 2-Chloro-3-fluoro-6-(fluoromethyl)toluene production. A 2024 report in Organic Process Research & Development detailed a novel continuous-flow synthesis method that achieves >90% yield with minimal byproduct formation. This technological breakthrough addresses previous challenges in manufacturing consistency and cost-effectiveness, facilitating broader adoption of this building block in pharmaceutical development pipelines.

The compound's unique electronic properties, conferred by its specific halogen substitution pattern, have also enabled innovative applications in chemical biology probes. Recent work published in ACS Chemical Biology demonstrated its utility as a versatile scaffold for developing fluorescence polarization assays to study protein-ligand interactions. The fluorine atoms serve as ideal NMR handles, while the chloromethyl group allows for straightforward conjugation to biomolecules, making 1807174-37-3 derivatives valuable tools for mechanistic studies in drug discovery.

Looking forward, the pharmaceutical industry is increasingly recognizing the potential of 2-Chloro-3-fluoro-6-(fluoromethyl)toluene as a privileged structure in fragment-based drug discovery. Its optimal balance of hydrophobicity and polarity, combined with multiple sites for synthetic modification, positions it as a key player in the development of next-generation therapeutics. Ongoing research efforts are focused on expanding its applications to targeted protein degradation strategies and covalent inhibitor design, promising exciting developments in the coming years.